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Compound of Interest

Compound Name: Sibiricose A4

Cat. No.: B15594259 Get Quote

Sibiricose A4: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Sibiricose A4 is a complex oligosaccharide ester, a natural product isolated from the roots of

Polygala sibirica and Polygala tenuifolia. This technical guide provides a detailed overview of

its chemical structure and known properties based on publicly available data. It is intended to

serve as a foundational resource for professionals in natural product research and drug

development. While the structural and basic physicochemical data are established, this guide

also highlights the current gaps in the scientific literature regarding its specific biological

activities and detailed experimental protocols.

Chemical Structure and Properties
Sibiricose A4 is a large, polar molecule with a chemical structure characterized by a central

sucrose moiety esterified with two sinapoyl groups. Its complexity and stereochemistry are

crucial for its physical and potential biological properties.
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Identifier Value Source

IUPAC Name

[(2R,3S,4R,5R,6R)-4,5-

dihydroxy-6-[(2S,3S,4R,5R)-4-

hydroxy-3-[(E)-3-(4-hydroxy-

3,5-dimethoxyphenyl)prop-2-

enoyl]oxy-2,5-

bis(hydroxymethyl)oxolan-2-

yl]oxy-2-(hydroxymethyl)oxan-

3-yl] (E)-3-(4-hydroxy-3,5-

dimethoxyphenyl)prop-2-

enoate

[1]

Molecular Formula C₃₄H₄₂O₁₉ [1][2][3]

CAS Number 241125-73-5 [2][3]

Physicochemical Properties
A comprehensive, experimentally determined set of physicochemical properties for Sibiricose
A4 is not readily available in the current literature. The data presented below are either

computed or from vendor-supplied technical datasheets.
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Property Value Source

Molecular Weight 754.7 g/mol [1]

Physical Description Powder [3]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3]

XLogP3 (Computed) -0.3 [1]

Hydrogen Bond Donor Count 10 [1]

Hydrogen Bond Acceptor

Count
19 [1]

Rotatable Bond Count 14 [1]

Exact Mass 754.23202911 Da [1]

Topological Polar Surface Area 279 Å² [1]

Isolation and Purification
Detailed experimental protocols for the isolation of Sibiricose A4 are not explicitly published.

However, based on the established procedures for isolating analogous compounds, such as

Sibiricose A3, from Polygala species, a general methodology can be outlined. This process

involves solvent extraction followed by multi-step chromatographic purification.

General Experimental Workflow for Isolation
The following diagram illustrates a logical workflow for the isolation and purification of

Sibiricose A4 from its natural source.
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General Workflow for Sibiricose A4 Isolation

Plant Material
(Powdered roots of Polygala sibirica)

Solvent Extraction
(e.g., Ethanol or Methanol)

Crude Extract

Solvent Partitioning
(e.g., with n-butanol)

n-Butanol Fraction
(Enriched with oligosaccharide esters)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Semi-pure Fractions

Preparative HPLC

Pure Sibiricose A4
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Caption: A flowchart of the general experimental workflow for Sibiricose A4 isolation.
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Methodological Details
Extraction: The air-dried and powdered roots of Polygala sibirica are extracted with a polar

solvent such as 95% ethanol or methanol. This is typically performed using methods like

maceration, reflux, or ultrasound-assisted extraction to enhance efficiency. The resulting

hydroalcoholic solution is then filtered and concentrated under reduced pressure to yield a

crude extract.[4]

Solvent Partitioning: The crude extract is suspended in water and subjected to sequential

liquid-liquid partitioning with solvents of increasing polarity. This step aims to separate

compounds based on their polarity, with the more polar oligosaccharide esters, including

Sibiricose A4, typically concentrating in the n-butanol fraction.[4]

Chromatographic Purification: The enriched n-butanol fraction undergoes several rounds of

column chromatography for further purification.

Silica Gel Chromatography: Initial fractionation is often performed on a silica gel column,

eluting with a gradient of chloroform and methanol.

Size Exclusion Chromatography: Fractions containing Sibiricose A4 may be further

purified using a Sephadex LH-20 column to separate compounds based on their molecular

size.

Final Purification (HPLC): The final step to obtain highly pure Sibiricose A4 typically

involves semi-preparative or preparative High-Performance Liquid Chromatography (HPLC).

[5]

Structural Elucidation: The identity and structure of the isolated Sibiricose A4 are confirmed

using spectroscopic techniques, including Mass Spectrometry (MS) for determining the

molecular weight and formula, and one- and two-dimensional Nuclear Magnetic Resonance

(NMR) spectroscopy (¹H-NMR, ¹³C-NMR, COSY, HSQC, HMBC) to elucidate the complete

chemical structure and stereochemistry.[3]

Biological Activity and Mechanism of Action
As of the date of this document, a comprehensive review of the scientific literature reveals a

significant lack of published, peer-reviewed studies on the specific biological activities and
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mechanism of action of Sibiricose A4. While the plant from which it is isolated, Polygala

sibirica, has a long history in traditional medicine for its cognitive-enhancing and anti-

inflammatory properties, the specific contribution of Sibiricose A4 to these effects has not

been elucidated.

One study detected Sibiricose A4 in the brain, suggesting it may cross the blood-brain barrier,

but further research is needed to confirm this and understand its significance.[6] The biological

activities of other related compounds, such as the antioxidant properties of Sibiricose A5, have

been reported, but these findings cannot be directly extrapolated to Sibiricose A4 without

specific experimental validation.

Due to the absence of data, no signaling pathways or mechanisms of action for Sibiricose A4
can be described at this time.

Experimental Protocols for Biological Assays
Consistent with the lack of data on its biological activity, there are no published, detailed

experimental protocols for assessing the biological effects of Sibiricose A4. Researchers

wishing to investigate the bioactivity of this compound would need to develop and validate their

own assays based on the hypothesized therapeutic potential.

The following diagram represents a logical workflow for the initial biological screening of a

novel natural product like Sibiricose A4.
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Logical Workflow for Biological Screening of Sibiricose A4

Pure Sibiricose A4

In Vitro Cytotoxicity Assays
(e.g., MTT, LDH)

Preliminary Bioactivity Screening
(e.g., Antioxidant, Anti-inflammatory, Enzyme Inhibition Assays)

Identification of Lead Activity

Dose-Response Studies
(Determination of IC50/EC50)

Mechanism of Action Studies
(e.g., Western Blot, qPCR, Pathway Analysis)

In Vivo Model Studies
(Based on in vitro results)

Click to download full resolution via product page

Caption: A logical workflow for the initial biological screening of Sibiricose A4.

Conclusion
Sibiricose A4 is a structurally defined natural product from Polygala sibirica. While its chemical

properties are partially characterized and a general isolation strategy can be inferred from

related compounds, there is a notable absence of research on its biological activities and

mechanism of action. This presents a significant opportunity for further investigation. Future

research should focus on quantitative studies of its physicochemical properties, systematic

screening for biological activities (particularly in areas suggested by the traditional use of its

source plant, such as neuroprotection and anti-inflammation), and elucidation of its molecular
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targets and signaling pathways. Such studies are essential to unlock the potential of Sibiricose
A4 as a pharmacological agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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